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Compound of Interest

Compound Name: BMS-986142

Cat. No.: B606288

For Immediate Reference: Treat BMS-986142 as a hazardous chemical waste stream. Due to
its potent biological activity as a Bruton's tyrosine kinase (BTK) inhibitor, a precautionary
approach to disposal is essential to ensure personnel safety and environmental protection.

This guide provides detailed procedures for the proper disposal of BMS-986142, a potent and
selective BTK inhibitor used in research. While some supplier Safety Data Sheets (SDS) do not
classify this compound as hazardous under the Globally Harmonized System (GHS), its potent
pharmacological action warrants handling and disposal as a hazardous substance.[1][2]
Adherence to these guidelines is crucial for minimizing exposure risks and ensuring regulatory
compliance.

Core Principles of Chemical Waste Disposal

The disposal of BMS-986142 must follow established principles for hazardous chemical waste
management. These core tenets ensure a safe and compliant disposal process from the point
of generation to final destruction.

» Waste Minimization: The primary objective is to generate the smallest possible amount of
waste. This can be achieved through careful planning of experiments and accurate weighing
of the compound.

o Segregation: All waste streams containing BMS-986142 must be collected and stored
separately from non-hazardous waste to prevent cross-contamination and ensure proper
handling.[3]
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» Proper Labeling: Every waste container must be clearly and accurately labeled with its

contents, including the full chemical name "BMS-986142" and any solvents present.

» Container Integrity: Waste containers must be in good condition, compatible with the

chemical waste, and kept securely closed to prevent spills and evaporation.[3]

e Regulatory Compliance: All disposal procedures must comply with local, state, and federal

regulations for hazardous waste. Consult your institution's Environmental Health and Safety

(EH&S) department for specific requirements.

Quantitative Data for Safe Handling and Disposal

The following table summarizes key quantitative parameters that should be observed when
handling and disposing of BMS-986142 waste.

Parameter

Guideline

Rationale

Container Fill Volume

Do not exceed 90% of the

container's total capacity.

Prevents spills and allows for

vapor expansion.

Acute Hazardous Waste

Container Rinsing

Triple rinse with a suitable
solvent (e.g., ethanol, DMSO).
Each rinse should use a
solvent volume of
approximately 10% of the

container.

Ensures the removal of acutely
hazardous residue. The rinsate
must be collected as

hazardous waste.[3]

Satellite Accumulation Area
(SAA) Storage Time

Do not exceed 1 year from the

date of first accumulation.

Ensures timely disposal of
hazardous waste and prevents

degradation of containers.

Personal Protective Equipment
(PPE)

Always wear a lab coat, nitrile
gloves, and safety glasses with

side shields.

Minimizes direct contact with

the compound.

Detailed Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of various waste
streams containing BMS-986142.
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Waste Identification and Segregation

« ldentify all waste streams: This includes:
o Unused or expired neat BMS-986142 powder.
o Solutions containing BMS-986142 (e.g., in DMSO, ethanol).
o Contaminated lab supplies (e.qg., pipette tips, weighing paper, gloves, vials).
o Contaminated glassware.
e Segregate waste:

o Solid Waste: Collect unused powder and contaminated solids in a designated, leak-proof,
and clearly labeled hazardous waste container for solids.[3]

o Liquid Waste: Collect solutions containing BMS-986142 in a separate, compatible, and
clearly labeled hazardous waste container for liquids.[3] Do not mix with other
incompatible chemical waste.

o Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with BMS-986142
should be placed in a designated, puncture-resistant sharps container for hazardous
waste.

Container Selection and Labeling

o Choose containers that are chemically resistant to the waste they will hold. For example, use
high-density polyethylene (HDPE) or glass containers for liquid waste.

e Label each container with:
o The words "Hazardous Waste."

The full chemical name: "BMS-986142."

o

o

The names and approximate percentages of all other components (e.g., DMSO, water).

The date of first accumulation.

[¢]
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o The name and contact information of the generating researcher or lab.

Storage and Final Disposal

o Storage: Keep all waste containers securely closed except when adding waste. Store them
in a designated and properly labeled satellite accumulation area that has secondary
containment to prevent the spread of spills.

» Final Disposal: Contact your institution's Environmental Health and Safety (EH&S)
department to schedule a pickup for the hazardous waste. Do not attempt to dispose of
BMS-986142 down the drain or in the regular trash. The standard and required method for
the final disposal of this type of waste is high-temperature incineration by a licensed
hazardous waste management facility.[4]

Signaling Pathway and Disposal Workflow Diagrams

To visually represent the context of BMS-986142's use and the logical flow of its disposal, the
following diagrams are provided.

B-Cell Receptor Activation
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Click to download full resolution via product page

Caption: Simplified signaling pathway showing BMS-986142 inhibiting BTK.
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Caption: Step-by-step workflow for the proper disposal of BMS-986142 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of BMS-986142: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606288#bms-986142-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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